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BPR1J-097 reducing off-target effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: bprlj-097

CAS No.: 1327167-19-0

Cat. No.: S548028

BPR1J-097 Technical Overview

The table below summarizes the key characteristics of BPR1J-097 as a potent FLT3 inhibitor [1] [2].

Property Description

IUPAC Name N-[5-[3-(benzenesulfonamido)phenyl]-1H-pyrazol-3-yl]-4-(4-methylpiperazin-1-
yl)benzamide [1]

Biological Novel and potent FLT3 inhibitor (antagonist); exhibits potent inhibitory activity against
Role Acute Myeloid Leukemia (AML) [1] [2]

IC50 Value 11 nM (against FLT3) [1]

Molecular C27H28N60sS [1]

Formula

Molecular 516.61 g/mol [1]

Weight

CAS Number  1327167-19-0 [1]

Physical Form  White solid powder [1]
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Property Description
Storage -20°C for 3 years or 4°C for 2 years [1]
(Powder)

Experimental Protocols

While detailed experimental protocols are not fully outlined in the available literature, the following sections

provide guidance on handling and solubility based on manufacturer information.

Solubility and Stock Solution Preparation

BPR1J-097 has low water solubility, requiring specific solvents for dissolution [1].

¢ In Vitro Solubility: The compound will likely dissolve in DMSO. If not, other solvents like a small

amount of DMF can be tried [1].
¢ Stock Solution Preparation: Prepare a concentrated stock solution in DMSO (e.g., 5-20 mM) and

aliquot it to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C [1].

In Vivo Dosing Formulations

The table below lists common formulations for administering BPR1J-097 in animal studies [1].

Formulation . Example Preparation (from 25 mg/mL
Composition

ID DMSO stock)

Injection 1 DMSO : Tween 80 : Saline=10:5:85 100 pyL DMSO stock + 50 yL Tween 80 +

850 uL Saline

Injection 2 DMSO : PEG300 : Tween 80 : Saline = 100 yL DMSO stock + 400 uL PEG300 +
10:40:5:45 50 yL Tween 80 + 450 yL Saline

Injection 3 DMSO : Corn oil =10 : 90 100 pyL DMSO stock + 900 uL Corn ail
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Formulation . Example Preparation (from 25 mg/mL
Composition

ID DMSO stock)

Oral 1 Suspend in 0.5% CMC Na Add 250 mg of product to 100 mL of 0.5%
(carboxymethylcellulose sodium) CMC Na solution

FLT3 Signaling and Inhibitor Action

The following diagram illustrates the FLT3 signaling pathway in AML and the hypothesized site of BPR1J-

097 action, based on its known role as a FLT3 inhibitor [2].
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Frequently Asked Questions

Q1: What is the primary clinical relevance of BPR1J-097? BPR1J-097 is a novel and potent small-
molecule inhibitor developed to target the FMS-like tyrosine kinase 3 (FLT3), which is a key driver in the
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development of Acute Myeloid Leukemia (AML) [2]. It exerts potent inhibitory activity against AML cells
[2].

Q2: How should I store BPR1J-097 and what is its shelf life? As a solid powder, BPR1J-097 should be
stored at -20°C, where it is stable for approximately 3 years. It can also be stored at 4°C for 2 years. Freshly

prepared in vivo formulations are recommended for optimal results in animal experiments [1].

Q3: Are there any known resistance mechanisms to BPR1J-097? The available search results do not
provide specific information on resistance to BPR1J-097. Generally, resistance to targeted therapies like
FLT3 inhibitors can arise from secondary mutations in the target gene or activation of alternative signaling

pathways.

Important Notes on Information Gaps

o Off-Target Effects: The search results do not contain specific data on the off-target effects of
BPR1J-097. Profiling its selectivity against other kinases would be a crucial area for further
experimental investigation.

¢ Troubleshooting Guides: The results also lack explicit troubleshooting guides for common
experimental issues, such as low activity in assays or problems with in vivo dosing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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